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Compound of Interest

Compound Name: dihydroabietic acid, AldrichCPR

Cat. No.: B1144654

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Dihydroabietic acid (CAS No.
34434-80-5) from AldrichCPR or its successor, Sigma-Aldrich, was not found in publicly
available resources. The following information has been compiled from available chemical
databases. Much of the safety and toxicological data is not available. Therefore, this compound
should be handled with the utmost care, assuming it is hazardous. For experimental context,
safety protocols for the structurally related compound, Dehydroabietic acid (CAS No. 1740-19-
8), are provided for reference but should be applied with caution.

Chemical and Physical Properties

The quantitative data available for Dihydroabietic acid is primarily from computational models.

[1]

Table 1: Computed Physicochemical Properties of Dihydroabietic Acid[1]
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Property Value Source
Molecular Formula C20H3202 PubChem[1]
Molecular Weight 304.5 g/mol PubChem[1]
1,4a-dimethyl-7-propan-2-yl-
2,3,4,4b,5,6,7,9,10,10a-
IUPAC Name PubChem[1]
decahydrophenanthrene-1-
carboxylic acid
CAS Number 34434-80-5 PubChem[1]
XLogP3 5.5 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor
2 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]
Exact Mass 304.240230259 Da PubChem[1]
Monoisotopic Mass 304.240230259 Da PubChem[1]
Topological Polar Surface Area  37.3 A2 PubChem[1]
Heavy Atom Count 22 PubChem[1]

Toxicological Data

No experimental toxicological data, such as LD50 or LC50 values, for Dihydroabietic acid was
found in the available resources. The hazard classification for this compound is unknown.

Table 2: Toxicological Profile of Dihydroabietic Acid
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Parameter Value

Acute Toxicity (Oral) Data not available
Acute Toxicity (Dermal) Data not available
Acute Toxicity (Inhalation) Data not available
Skin Corrosion/Irritation Data not available
Serious Eye Damage/Irritation Data not available
Respiratory or Skin Sensitization Data not available
Carcinogenicity Data not available

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, or analysis of Dihydroabietic acid
are not available in the context of a safety data sheet. Researchers should develop their own
standard operating procedures (SOPs) based on the quantity of material being used and the
nature of the planned experiment.

As a reference for handling a solid organic acid of unknown toxicity, the following general
laboratory procedures, adapted from safety sheets for Dehydroabietic acid, are recommended.

General Handling Protocol for Solid Chemicals of Unknown Toxicity:

» Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical
fume hood, especially when handling powders to avoid inhalation of dust.[2]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2]

o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves
for integrity before use.

o Body Protection: Wear a lab coat. For larger quantities, consider an impervious apron.
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e Hygiene Measures: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in
the laboratory area.[2]

e Spill & Waste Management:

o For small spills of solid material, avoid creating dust. Moisten the material if appropriate
and scoop it into a sealed container for disposal.

o Dispose of waste in accordance with local, state, and federal regulations.

Visualizations

The following diagrams illustrate a general workflow for handling chemicals of unknown toxicity
and a logical flow for hazard assessment.
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Caption: General workflow for safely handling a chemical with unknown toxicity.
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Caption: Logical flow for hazard assessment when data is limited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on Dihydroabietic Acid: Properties, and
Handling Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144654#dihydroabietic-acid-aldrichcpr-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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